Cas no 14333-92-7 (Benzeneacetaldehyde,4-ethyl-a-oxo-)

Benzeneacetaldehyde,4-ethyl-a-oxo- structure
14333-92-7 structure
Product Name:Benzeneacetaldehyde,4-ethyl-a-oxo-
CAS No:14333-92-7
MF:C10H12O3
MW:180.200483322144
CID:120328
PubChem ID:44118760
Update Time:2025-04-18

Benzeneacetaldehyde,4-ethyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde,4-ethyl-a-oxo-
    • (4-ETHYLPHENYL)GLYOXAL HYDRATE
    • G-KG
    • 2-(4-ethylphenyl)-2-oxoacetaldehyde hydrate
    • CS-0441475
    • AB48659
    • DS-0014
    • 1171381-90-0
    • 4-Ethylphenylglyoxal hydrate
    • DTXSID10656971
    • AKOS015855185
    • 2-(4-Ethylphenyl)-2-oxoacetaldehydehydrate
    • (4-Ethylphenyl)(oxo)acetaldehyde--water (1/1)
    • A893444
    • Benzeneacetaldehyde, 4-ethyl-alpha-oxo-, hydrate (1:1)
    • 2-(4-ethylphenyl)-2-oxoacetaldehyde;hydrate
    • 14333-92-7
    • Inchi: 1S/C10H10O2.H2O/c1-2-8-3-5-9(6-4-8)10(12)7-11;/h3-7H,2H2,1H3;1H2
    • InChI Key: QFDCQUPYEYQFJM-UHFFFAOYSA-N
    • SMILES: O=C(C=O)C1C=CC(=CC=1)CC.O

Computed Properties

  • Exact Mass: 180.079
  • Monoisotopic Mass: 180.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.1A^2

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.56630
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